Cas no 181274-15-7 (Propoxycarbazone Sodium Salt)

Propoxycarbazone Sodium Salt is a selective herbicide belonging to the sulfonylaminocarbonyltriazolinone class. It is primarily used for post-emergence control of grass and broadleaf weeds in cereal crops, such as wheat and barley. The compound acts by inhibiting acetolactate synthase (ALS), disrupting branched-chain amino acid synthesis in susceptible plants. Its sodium salt formulation enhances water solubility, ensuring efficient foliar absorption and systemic translocation. Key advantages include high efficacy at low application rates, crop safety when used as directed, and compatibility with integrated weed management systems. The product exhibits residual activity, providing extended control of emerging weeds. Proper application timing and adherence to recommended rates are critical for optimal performance and minimizing resistance development.
Propoxycarbazone Sodium Salt structure
Propoxycarbazone Sodium Salt structure
Product Name:Propoxycarbazone Sodium Salt
CAS No:181274-15-7
MF:C15H17N4NaO7S
MW:420.372853040695
CID:66174
PubChem ID:329754724
Update Time:2025-06-09

Propoxycarbazone Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Procarbazone sodium
    • methyl 2-((((4,5-dihydro-4-methyl-5-oxo-3-propoxy-1h-1,2,4-triazol-1-yl)carbonyl)amino)sulfonyl)benzoate sodium salt
    • ATTRIBUT
    • 2-[(4-METHYL-5-OXO-3-PROPOXY-1,2,4-TRIAZOLIN-1-YL)CARBAMIDOSULFONYL]BENZOIC ACID METHYL ESTER SODIUM SALT
    • OLYMPUS
    • PROPOXYCARBAZONE SODIUM
    • PROPOXYCARBAZONE SODIUM SALT
    • MKH 6561
    • Benzoic acid, 2-[[(4,5-dihydro-4-methyl-5-oxo-3-propoxy-1H-1,2,4-triazole-yl-)carbonyl] sulfonyl]-, methyl ester, sodium salt
    • Propoxycarbazone-sodium
    • Propoxycarbazone-sodium Solution
    • sodium,(2-methoxycarbonylphenyl)sulfonyl-(4-methyl-5-oxo-3-propoxy-1,2,4-triazole-1-carbonyl)azanide
    • sodium [2-(methoxycarbonyl)benzenesulfonyl](4-methyl-5-oxo-3-propoxy-4,5-dihydro-1H-1,2,4-triazole-1-carbonyl)azanide
    • sodium {[2-(methoxycarbonyl)phenyl]sulfonyl}[(4,5-dihydro-4-methyl-5-oxo-3-propoxy-1H-
    • UK 657
    • MK 6561
    • procarbazone
    • Bay MKH 6561
    • Propoxycarbazo
    • sodium;(2-methoxycarbonylphenyl)sulfonyl-(4-methyl-5-oxo-3-propoxy-1,2,4-triazole-1-carbonyl)azanide
    • BAY-MKH-6561
    • PROCARBAZONE SODIUM [HSDB]
    • NCGC00255031-01
    • NS00096375
    • PROPOXYCARBAZONE-NA
    • Procarbazonesodium
    • MKH-6561
    • Tox21_301132
    • Propoxycarbazone sodium 100 microg/mL in Acetonitrile
    • Q27274480
    • sodium {[2-(methoxycarbonyl)phenyl]sulfonyl}[(4-methyl-5-oxo-3-propoxy-4,5-dihydro-1H-1,2,4-triazol-1-yl)carbonyl]azanide
    • 181274-15-7
    • CAS-181274-15-7
    • CHEMBL3183019
    • METHYL 2-((((4,5-DIHYDRO-4-METHYL-5-OXO-3-PROPOXY-1H-1,2,4- TRIAZOL-1-YL)CARBONYL)AMINO)SULFONYL)BENZOATE SODIUM SALT
    • Propoxycarbazone sodium salt, PESTANAL(R), analytical standard
    • PROPOXYCARBAZONE SODIUM SALT [MI]
    • B7Z8Z1D27B
    • J-011579
    • DTXCID7014864
    • Benzoic acid, 2-((((4,5-dihydro-4-methyl-5-oxo-3-propoxy-1H-1,2,4-triazol-1-yl)carbonyl)amino)sulfonyl)-, methyl ester, sodium salt
    • Propoxycarbazone sodium 10 microg/mL in Acetonitrile
    • sodium (2-(methoxycarbonyl)phenylsulfonyl)(4-methyl-5-oxo-3-propoxy-4,5-dihydro-1H-1,2,4-triazole-1-carbonyl)amide
    • Propoxycarbazone-sodium [ISO]
    • DTXSID9034864
    • Propoxycarbazone Sodium Salt
    • MDL: MFCD04112619
    • Inchi: 1S/C15H18N4O7S.Na/c1-4-9-26-14-16-19(15(22)18(14)2)13(21)17-27(23,24)11-8-6-5-7-10(11)12(20)25-3;/h5-8H,4,9H2,1-3H3,(H,17,21);/q;+1/p-1
    • InChI Key: JRQGDDUXDKCWRF-UHFFFAOYSA-M
    • SMILES: S(C1C=CC=CC=1C(=O)OC)([N-]C(N1C(N(C)C(=N1)OCCC)=O)=O)(=O)=O.[Na+]

Computed Properties

  • Exact Mass: 420.07200
  • Monoisotopic Mass: 420.071564
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 737
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 132

Experimental Properties

  • Color/Form: The pure product is colorless and odorless powdered crystal.
  • Density: 1.42 at 20 °C
  • Melting Point: 230-240° (dec)
  • Boiling Point: 546°C at 760 mmHg
  • Flash Point: 284°C
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 138.18000
  • LogP: 1.36130

Propoxycarbazone Sodium Salt Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H410
  • Warning Statement: P273-P391-P501
  • Hazardous Material transportation number:UN3077 9/PG 3
  • WGK Germany:2
  • Hazard Category Code: 50/53
  • Safety Instruction: S60
  • Hazardous Material Identification: N
  • Toxicity:LD50 in rats (mg/kg): >5000 orally; >5000 dermally; LC50 in rats (mg/m3): >5030 in air by inhalation; LC50 (96 hr) in bluegill sunfish, rainbow trout (mg/l): >94.7; >77.6 (Feucht)
  • Risk Phrases:R50/53
  • Safety Term:S60-61
  • Storage Condition:Hygroscopic, -20°C Freezer, Under inert atmosphere

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Propoxycarbazone Sodium Salt Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:181274-15-7)Propylbenzuron
Order Number:LE15038;LE26663768
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:181274-15-7)Procarbazone sodium
Order Number:sfd1845
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:181274-15-7)Propylbenzuron
LE15038;LE26663768
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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Suzhou Senfeida Chemical Co., Ltd
(CAS:181274-15-7)Procarbazone sodium
sfd1845
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email